Cas no 51105-90-9 (Methyl 1H-pyrazole-4-carboxylate)

Methyl 1H-pyrazole-4-carboxylate structure
51105-90-9 structure
Product Name:Methyl 1H-pyrazole-4-carboxylate
CAS No:51105-90-9
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00297363
CID:820256
PubChem ID:9793760
Update Time:2025-04-19

Methyl 1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, methyl ester
    • Methyl 4-1H-pyrazolecarboxylate
    • Methyl pyrazole-4-carboxylate
    • Methyl 4-pyrazolecarboxylate
    • 4-methoxycarbonyl-1H-pyrazole
    • 1H-pyrazole-4-carboxylic acid methyl ester
    • zlchem 766
    • 4-carbomethoxypyrazole
    • 4-(methoxycarbonyl)pyrazole
    • KSC593M3R
    • methyl 1H-pyrazol-4-carboxylate
    • ZLD0224
    • VFTZKSMAJVLWOV-UHFFFAOYSA-N
    • STL412484
    • SBB036140
    • EBD489804
    • 7085AB
    • Methyl 4-1h-pyrazole carboxylate
    • MFCD00297363
    • 51105-90-9
    • F8882-9422
    • SCHEMBL420023
    • EN300-230930
    • PB24659
    • AKOS005167419
    • AC-31841
    • TS-01655
    • BBL038232
    • ALBB-016380
    • PYRAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • METHYL1H-PYRAZOLE-4-CARBOXYLATE
    • CS-W005446
    • SY011914
    • MDL: MFCD00297363
    • Inchi: 1S/C5H6N2O2/c1-9-5(8)4-2-6-7-3-4/h2-3H,1H3,(H,6,7)
    • InChI Key: VFTZKSMAJVLWOV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NNC=1)=O

Computed Properties

  • Exact Mass: 126.04300
  • Monoisotopic Mass: 126.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.275
  • Melting Point: 145-146 ºC
  • Boiling Point: 271 ºC
  • Flash Point: 118 ºC
  • Refractive Index: 1.53
  • PSA: 54.98000
  • LogP: 0.19630

Methyl 1H-pyrazole-4-carboxylate Security Information

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